Cas no 650600-93-4 (Nonanoic acid, 9-[[(5S)-5-amino-5-carboxypentyl]amino]-9-oxo-)

• Product Name: Nonanoic acid, 9-[[(5S)-5-amino-5-carboxypentyl]amino]-9-oxo-
• CAS No: 650600-93-4
• MF: C₁₅H₂₈N₂O₅
• MW: 316.393224716187
• CID: 408970
• PubChem ID: 71377474
• Update Time: 2025-04-19

Nonanoic acid, 9-[[(5S)-5-amino-5-carboxypentyl]amino]-9-oxo- Chemical and Physical Properties

Names and Identifiers

• Nonanoic acid, 9-[[(5S)-5-amino-5-carboxypentyl]amino]-9-oxo-
• 9-[[(5S)-5-amino-5-carboxypentyl]amino]-9-oxononanoic acid
• 650600-93-4
• SCHEMBL16242697
• DTXSID50800113
• 9-{[(5S)-5-Amino-5-carboxypentyl]amino}-9-oxononanoic acid

• Inchi： 1S/C15H28N2O5/c16-12(15(21)22)8-6-7-11-17-13(18)9-4-2-1-3-5-10-14(19)20/h12H,1-11,16H2,(H,17,18)(H,19,20)(H,21,22)/t12-/m0/s1
• InChI Key： VEIANXPHNDEIEV-LBPRGKRZSA-N
• SMILES： O=C(CCCCCCCC(=O)O)NCCCC[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 316.19994
• Monoisotopic Mass: 316.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 14
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 130Ų

Experimental Properties

• PSA: 129.72